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Compound of Interest

Compound Name: Sativene

Cat. No.: B1246779 Get Quote

The current body of scientific literature on Sativene, a sesquiterpenoid of fungal origin, is

predominantly centered on its biosynthesis and its role in plant-microbe interactions. While

research has elucidated the enzymatic pathways responsible for its production, there is a

significant gap in knowledge regarding its pharmacological effects and mechanism of action in

mammalian systems. Consequently, a comprehensive comparison guide for drug development

professionals, complete with quantitative data, detailed experimental protocols, and validated

signaling pathways, cannot be constructed at this time due to the absence of requisite

research.

Sativene is a secondary metabolite produced by various fungi, and its biological activities have

been primarily investigated in the context of plant health. Studies have shown that sativene
and its derivatives can exhibit both phytotoxic and plant-growth-promoting effects, suggesting a

complex role in the ecological niche of the producing fungi.

Biosynthesis of Sativene
Genetic and biochemical studies have successfully identified the enzymes responsible for the

biosynthesis of sativene. The pathway begins with farnesyl diphosphate (FPP), a common

precursor for sesquiterpenoids.

Experimental Workflow for Sativene Biosynthesis
Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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